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Compound of Interest

Compound Name: 1-(3-Bromopropyl)indole

Cat. No.: B049928

Authoritative Reference for Researchers, Scientists, and Drug Development Professionals

Initial Note on CAS Number: The CAS number provided in the topic (56831-23-7) does not
correspond to 1-(3-Bromopropyl)indole in the reviewed chemical databases. This guide
pertains to 1-(3-Bromopropyl)-1H-indole, CAS Number: 125334-52-3, which is the chemically
correct identifier for the specified compound.

Introduction

1-(3-Bromopropyl)-1H-indole is a heterocyclic compound featuring an indole scaffold N-
alkylated with a bromopropy! group. This functionalization makes it a valuable and versatile
intermediate in organic synthesis, particularly in the development of novel therapeutic agents.
The presence of the reactive bromoalkyl chain allows for its use as a linker to connect the
indole core to other molecular fragments, a common strategy in drug design to modulate
pharmacological activity, improve pharmacokinetic properties, and create targeted drug delivery
systems. Indole derivatives, as a class, are of significant interest in medicinal chemistry due to
their prevalence in natural products and their wide range of biological activities, including
anticancer, anti-inflammatory, and antimicrobial properties.

Physicochemical Properties

A summary of the key physicochemical properties of 1-(3-Bromopropyl)-1H-indole is presented
in Table 1. These properties are crucial for understanding its behavior in chemical reactions
and biological systems.
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Table 1: Physicochemical Data for 1-(3-Bromopropyl)-1H-indole

Property Value Source

CAS Number 125334-52-3 [Chemical Supplier Data]
Molecular Formula C11H12BrN [Chemical Supplier Data]
Molecular Weight 238.12 g/mol [Chemical Supplier Data]

Not specified (typically an oil or  Inferred from related
Appearance _ _
low-melting solid) compounds

] ] Not experimentally determined
Melting Point ) ) ) N/A
in reviewed literature

N ) Not experimentally determined
Boiling Point ) ) ) N/A
in reviewed literature

Soluble in common organic o
- ) ] General knowledge of similar
Solubility solvents like dichloromethane, q
compounds
chloroform, and ethyl acetate.

Synthesis and Experimental Protocols

The synthesis of 1-(3-Bromopropyl)-1H-indole is typically achieved through the N-alkylation of
indole. While a specific, detailed experimental protocol for this exact compound is not readily
available in the public literature, a general and reliable method involves the reaction of the
indole anion with an excess of a 1,3-dihaloalkane. A representative protocol is detailed below,
based on standard procedures for N-alkylation of indoles.

General Synthesis of 1-(3-Bromopropyl)-1H-indole

The synthesis involves the deprotonation of indole with a suitable base to form the indolide
anion, which then acts as a nucleophile to attack 1,3-dibromopropane.

Caption: General workflow for the synthesis of 1-(3-Bromopropyl)-1H-indole.

Detailed Experimental Protocol (Representative)
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Materials:

Indole

e Sodium hydride (NaH), 60% dispersion in mineral olil
e 1,3-Dibromopropane

e Anhydrous N,N-Dimethylformamide (DMF)

o Ethyl acetate

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate (MgSQOa)

« Silica gel for column chromatography

Procedure:

o To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous DMF under an inert
atmosphere (e.g., argon or nitrogen) at 0 °C, a solution of indole (1.0 equivalent) in
anhydrous DMF is added dropwise.

e The reaction mixture is stirred at room temperature for 1 hour to ensure complete formation
of the indolide anion.

e The mixture is then cooled back to 0 °C, and 1,3-dibromopropane (3-5 equivalents) is added
dropwise.

e The reaction is allowed to warm to room temperature and stirred for 12-24 hours. The
progress of the reaction should be monitored by thin-layer chromatography (TLC).

» Upon completion, the reaction is carefully quenched by the slow addition of water at 0 °C.
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e The mixture is then diluted with ethyl acetate and washed sequentially with water, saturated
agueous sodium bicarbonate solution, and brine.

e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure.

e The crude product is purified by silica gel column chromatography using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 1-(3-Bromopropyl)-1H-
indole.

Spectroscopic Data

While a complete set of experimentally-derived spectra for 1-(3-Bromopropyl)-1H-indole is not
available in the reviewed literature, the expected spectroscopic features can be predicted
based on the analysis of closely related indole derivatives. These data are crucial for the
structural confirmation of the synthesized compound.

Table 2: Predicted Spectroscopic Data for 1-(3-Bromopropyl)-1H-indole
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Spectroscopy

Expected Features

1H NMR

- Aromatic protons of the indole ring (6 6.5-7.7
ppm).- Triplet for the N-CH:z protons (6 ~4.3
ppm).- Triplet for the Br-CHz protons (o ~3.4
ppm).- Multiplet (quintet) for the central CHz
protons (& ~2.3 ppm).

13C NMR

- Aromatic carbons of the indole ring (6 100-140
ppm).- N-CHz carbon (& ~45 ppm).- Br-CH:z
carbon (& ~32 ppm).- Central CHz carbon (6 ~30
ppm).

IR (Infrared)

- C-H stretching (aromatic) ~3100-3000 cm~1.-
C-H stretching (aliphatic) ~2950-2850 cm~1.-
C=C stretching (aromatic) ~1600-1450 cm™1.-
C-N stretching ~1350 cm~1.- C-Br stretching
~650-550 cm~1.

MS (Mass Spec.)

- Molecular ion peak (M*) at m/z 237 and M+2
peak at m/z 239 with approximately equal
intensity, characteristic of a bromine-containing
compound.- Fragmentation pattern showing loss

of the propyl bromide chain.

Applications in Research and Drug Development

The primary utility of 1-(3-Bromopropyl)-1H-indole in a research and development setting is as

a bifunctional linker. The indole moiety can serve as a pharmacophore or a scaffold for further

functionalization, while the bromopropyl group provides a reactive handle for conjugation to

other molecules of interest.

Role as a Chemical Linker

In drug development, linkers are crucial components of more complex therapeutic molecules,

such as antibody-drug conjugates (ADCs) or targeted small-molecule therapies. The 3-

bromopropyl chain allows for the covalent attachment of the indole moiety to nucleophilic
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groups (e.g., thiols, amines, or hydroxyls) present on proteins, antibodies, or other drug
molecules.

Caption: Use of 1-(3-Bromopropyl)-1H-indole as a linker in bioconjugation.

Synthesis of Biologically Active Molecules

The indole nucleus is a "privileged scaffold” in medicinal chemistry, meaning it is a structural
framework that is capable of binding to multiple biological targets. By using 1-(3-
Bromopropyl)-1H-indole, medicinal chemists can synthesize novel indole derivatives with
potential therapeutic applications. The propyl linker can be used to position other functional
groups in a way that optimizes binding to a target protein or enzyme.

While specific examples of drugs developed directly from 1-(3-Bromopropyl)-1H-indole are not
prominent in the literature, the strategy of using N-alkylated indoles as intermediates is
widespread. For instance, indole derivatives are known to interact with a variety of biological
targets, including but not limited to:

e Tubulin: Indole-based compounds can inhibit tubulin polymerization, leading to cell cycle
arrest and apoptosis, a mechanism exploited in cancer chemotherapy.

o Kinases: Many kinase inhibitors feature an indole core, which can interact with the ATP-
binding site of the enzyme.

o G-protein coupled receptors (GPCRs): The indole scaffold is found in many ligands for
serotonin and melatonin receptors.

Potential in Signaling Pathway Modulation

Indole itself is a signaling molecule in bacteria, and synthetic indole derivatives can be used to
modulate bacterial signaling pathways, such as those involved in biofilm formation and
virulence. While the direct effect of 1-(3-Bromopropyl)-1H-indole on specific signaling pathways
has not been reported, its derivatives could potentially be designed to interact with bacterial
guorum sensing systems or other signaling networks.

Conclusion
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1-(3-Bromopropyl)-1H-indole (CAS 125334-52-3) is a valuable synthetic intermediate for
researchers in organic and medicinal chemistry. Its utility lies in the combination of a
biologically relevant indole scaffold with a reactive alkyl halide linker. This structure allows for
the straightforward synthesis of more complex molecules with potential applications in drug
discovery and development. While detailed experimental and biological data for this specific
compound are sparse in the public domain, its synthesis and applications can be reliably
inferred from established chemical principles and the extensive literature on related indole
derivatives. This guide provides a foundational understanding for professionals working with
this and similar chemical entities.

 To cite this document: BenchChem. [An In-depth Technical Guide to 1-(3-Bromopropyl)-1H-
indole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049928#1-3-bromopropyl-indole-cas-number-56831-
23-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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